Cas no 887594-17-4 (1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester)
887594-17-4 structure
Product Name:1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
CAS No:887594-17-4
MF:C13H14N4O2
MW:258.275862216949
CID:713783
PubChem ID:53418484
Update Time:2025-04-19
1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
- 5-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 5-(cyanoamino)indazole-1-carboxylate
- 887594-17-4
- tert-Butyl 5-(cyanoamino)-1H-indazole-1-carboxylate
- FT-0732125
- tert-Butyl 5-cyanamido-1H-indazole-1-carboxylate
- DTXSID90697428
-
- MDL: MFCD06656764
- Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-5-4-10(15-8-14)6-9(11)7-16-17/h4-7,15H,1-3H3
- InChI Key: URIIETGOPOVJJM-UHFFFAOYSA-N
- SMILES: O(C(N1C2C=CC(=CC=2C=N1)NC#N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 258.112
- Monoisotopic Mass: 258.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.9A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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